2-Adamantanone

• IUPAC Name: adamantan-2-one
• InChI: InChI=1S/C10H14O/c11-10-8-2-6-1-7(4-8)5-9(10)3-6/h6-9H,1-5H2
• InChI Key: IYKFYARMMIESOX-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)C3=O
• Molecular Formula: C10H14O
• DSSTOX Substance ID: DTXSID9022108
• Molecular Weight: 150.22 g/mol
• CAS No.: 700-58-3

Description

]decanone, is a ketone derivative of adamantane. It is a white solid with the chemical formula C10H14O and a molar mass of 150.221 g/mol . Adamantanone is notable for its rigid, cage-like structure, which imparts unique chemical properties and makes it a valuable precursor for various adamantane derivatives .

Mechanism of Action

Target of Action

The primary target of 2-Adamantanone is the enzyme Camphor 5-monooxygenase . This enzyme is found in the organism Pseudomonas putida . The role of this enzyme is to catalyze the oxidation of camphor, a bicyclic monoterpene ketone .

Mode of Action

This compound interacts with its target, Camphor 5-monooxygenase, by serving as a substrate for the enzyme . The enzyme catalyzes the oxidation of this compound, leading to the formation of 5-hydroxyadamantan-2-one .

Biochemical Pathways

The biochemical pathway affected by this compound involves the oxidation of the compound by Camphor 5-monooxygenase . This leads to the formation of 5-hydroxyadamantan-2-one . Additionally, this compound can also be converted to 4-oxahomoadamantan-5-one by the enzyme camphor 1,2-monooxygenase . These reactions are part of the camphor catabolism pathway in Pseudomonas putida .

Pharmacokinetics

Therefore, the impact of these properties on the bioavailability of this compound is currently unknown .

Result of Action

The molecular effect of this compound’s action is the formation of 5-hydroxyadamantan-2-one and 4-oxahomoadamantan-5-one . These compounds are formed as a result of the oxidation of this compound by the enzymes Camphor 5-monooxygenase and camphor 1,2-monooxygenase, respectively

Future Directions

The adamantane moiety, including 2-Adamantanone, is widely applied in the design and synthesis of new drug delivery systems and in surface recognition studies. The development of novel adamantane-based structures and self-assembled supramolecular systems for basic chemical investigations as well as for biomedical applications is encouraged.

Biochemical Analysis

Biochemical Properties

2-Adamantanone plays a significant role in biochemical reactions, particularly in the context of its interactions with enzymes and other biomolecules. One notable interaction is with cytochrome P-450CAM, a camphor hydroxylating component of soluble camphor monooxygenase from Pseudomonas putida. This enzyme hydroxylates this compound, leading to the formation of hydroxylated derivatives . Additionally, this compound is involved in reactions catalyzed by camphor 1,2-monooxygenase, resulting in the formation of various metabolites . These interactions highlight the compound’s role in oxidation-reduction processes and its potential as a precursor for other biochemical compounds.

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can affect the dielectric properties of cells, which in turn can influence cell signaling and communication . Additionally, the compound’s interaction with cytochrome P-450CAM and camphor 1,2-monooxygenase can lead to changes in gene expression related to metabolic pathways . These effects underscore the compound’s potential impact on cellular function and its relevance in biochemical research.

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with specific enzymes and proteins. The compound’s interaction with cytochrome P-450CAM involves the hydroxylation of this compound, resulting in the formation of hydroxylated derivatives . This process is crucial for the compound’s role in oxidation-reduction reactions. Additionally, this compound’s interaction with camphor 1,2-monooxygenase involves a Baeyer-Villiger reaction, leading to the formation of lactones

Temporal Effects in Laboratory Settings

The effects of this compound over time in laboratory settings have been studied to understand its stability, degradation, and long-term impact on cellular function. Research has shown that this compound exhibits secondary relaxation in the terahertz range, which can influence its stability and interactions with other biomolecules . Additionally, the compound’s degradation products and their effects on cellular function have been investigated, providing insights into its long-term biochemical properties .

Dosage Effects in Animal Models

The effects of this compound at different dosages have been studied in animal models to understand its threshold and toxic effects. Studies have shown that varying dosages of this compound can lead to different biochemical and physiological responses in animal models . High doses of the compound have been associated with toxic effects, highlighting the importance of dosage control in biochemical research and potential therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly those related to its oxidation and hydroxylation. The compound is hydroxylated by cytochrome P-450CAM, leading to the formation of hydroxylated derivatives . Additionally, camphor 1,2-monooxygenase catalyzes the Baeyer-Villiger reaction, resulting in the formation of lactones . These metabolic pathways underscore the compound’s role in oxidation-reduction reactions and its potential as a precursor for other biochemical compounds.

Transport and Distribution

The transport and distribution of this compound within cells and tissues involve interactions with specific transporters and binding proteins. The compound’s interaction with cytochrome P-450CAM and camphor 1,2-monooxygenase facilitates its transport and distribution within cells . Additionally, the compound’s dielectric properties can influence its localization and accumulation in specific cellular compartments . These interactions highlight the importance of understanding the transport and distribution mechanisms of this compound in biochemical research.

Subcellular Localization

The subcellular localization of this compound is influenced by its interactions with specific enzymes and proteins. The compound’s interaction with cytochrome P-450CAM and camphor 1,2-monooxygenase directs it to specific cellular compartments where these enzymes are localized . Additionally, the compound’s dielectric properties can influence its localization within cellular membranes and organelles

Preparation Methods

Adamantanone is typically synthesized through the oxidation of adamantane. One common method involves the use of oxidizing agents such as potassium permanganate or chromic acid under controlled conditions . The reaction is carried out in an organic solvent, and the product is purified through recrystallization.

Industrial production of adamantanone often employs similar oxidation techniques but on a larger scale. The process involves careful control of reaction parameters to ensure high yield and purity of the product .

Chemical Reactions Analysis

Adamantanone undergoes various chemical reactions, including:

Oxidation: Further oxidation of adamantanone can lead to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert adamantanone to adamantanol or other reduced forms.

Substitution: Adamantanone can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common reagents used in these reactions include reducing agents like lithium aluminum hydride for reduction and halogenating agents for substitution reactions. The major products formed depend on the specific reagents and conditions used .

Scientific Research Applications

Adamantanone has a wide range of applications in scientific research:

Chemistry: It serves as a precursor for synthesizing various adamantane derivatives, which are used in the development of new materials and catalysts.

Biology: Adamantanone derivatives have been studied for their potential biological activities, including antiviral and antibacterial properties.

Medicine: Some adamantanone derivatives are explored for their potential use in drug delivery systems and as therapeutic agents.

Industry: Adamantanone is used in the production of high-performance polymers and other advanced materials.

Comparison with Similar Compounds

Adamantanone is unique due to its rigid, cage-like structure, which distinguishes it from other ketones. Similar compounds include:

Adamantane: The parent hydrocarbon of adamantanone, lacking the ketone functional group.

Adamantanol: A reduced form of adamantanone with a hydroxyl group instead of a ketone.

Adamantylideneadamantane: A derivative with a double bond, used in various chemical applications.

These compounds share the adamantane core structure but differ in their functional groups and chemical properties, making adamantanone a distinct and valuable compound in its own right .

Synthesis routes and methods I

Procedure details

A mixture of 1.00 g of adamantane, 0.026 g of hexahydro-1,3,5-trihydroxy-1,3,5-triazine-2,4,6-trione (2% by mole relative to adamantane), 9.0 g of acetic acid and 0.003 g of acetylacetonatovanadium(III) was stirred at 85° C. in an atmosphere of oxygene gas (1 atm=0.1 MPa) for 6 hours. The resulting product in the reaction mixture was analyzed by gas chromatography and was found to yield 2-adamantanon, 1-adamantanol and 1,3-adamantanediol in 3%, 27% and 4% yields, respectively, at 41% conversion of adamantane.

Synthesis routes and methods II

Procedure details

To 25 milliliters of acetic acid were added 10 millimoles of adamantane, 1 millimole of N-hydroxyphthalimide and 0.05 millimole of zirconyl acetate ZrO(OAc)2. The resultant mixture was stirred at a temperature of 75° C. for 6 hours in an oxygen atmosphere. As a result, adamantane was transformed into 1-adamantanol (yield 42%), 1,3-adamantanediol (yield 31%) and 2-adamantanone (yield 7%) with a transformation rate of 91 percent.

Synthesis routes and methods III

Procedure details

A mixture of 10 millimoles of adamantane, 1 millimole of N-hydroxyphthalimide, 0.05 millimole of acetylacetonatozirconium(IV) Zr(AA)4 and 25 milliliters of acetic acid was stirred at a temperature of 75° C. for 6 hours in an oxygen atmosphere. Adamantane was transformed into 1-adamantanol (yield 28%), 1,3-adamantanediol (yield 6%) and 2-adamantanone (yield 3%) with a transformation rate of 43%.

Synthesis routes and methods IV

Procedure details

To 25 milliliters of acetic acid were added 10 millimoles of adamantane, 1 millimole of N-hydroxyphthalimide and 0.05 millimole of acetylacetonatocopper(II) Cu(AA)2. In an oxygen atmosphere, the resultant mixture was stirred at a temperature of 75° C. for 6 hours. Adamantane was transformed, with a transformation rate of 53%, into 1-adamantanol (yield 50%) and 2-adamantanone (yield 4%). The selectivity for the alcohol and ketone was 97%.

Synthesis routes and methods V

Procedure details